Cas no 5450-26-0 (1,2:5,6-Di-O-isopropylidene-3-O-methanesulfonyl-a-D-glucofuranose)

• Product Name: 1,2:5,6-Di-O-isopropylidene-3-O-methanesulfonyl-a-D-glucofuranose
• CAS No: 5450-26-0
• MF: C₁₃H₂₂O₈S
• MW: 338.373983860016
• CID: 45898
• PubChem ID: 79536
• Update Time: 2025-04-18

1,2:5,6-Di-O-isopropylidene-3-O-methanesulfonyl-a-D-glucofuranose Chemical and Physical Properties

Names and Identifiers

• 1,2:5,6-Di-O-isopropylidene-3-O-(methylsulfonyl)-alpha-D-glucofuranose
• 1,2:5,6-Di-O-isopropylidene-3-O-(methylsulfonyl)-α-D-glucofuranose
• 1,2:5,6-Di-O-isopro
• 1,2:5,6-Di-O-isopropylidene-3-O-methanesulfonyl-a-D-glucofuranose
• 3-O-METHANESULPHONYL-1,2,5,6-DI-O-ISOPROPYLIDENE-D-GLUCOFURANOSE
• Glucofuranose,1,2:5,6-di-O-isopropylidene-, methanesulfonate, a-D- (8CI)
• a-D-Glucofuranose, 1,2:5,6-bis-O-(1-methylethylidene)-,methanesulfonate (9CI)
• a-D-Glucofuranose, 1,2:5,6-di-O-isopropylidene-, 3-methanesulfonate(6CI,7CI)
• Furo[2,3-d]-1,3-dioxole, a-D-glucofuranose deriv.
• 1,2:5,6-Di-O-isopropylidene-3-O-mesyl-a-D-glucofuranose
• 3-O-(Methylsulfonyl)-1,2
• 5,6-di-O-isopropylidene-a-D-glucofuranose
• (3AR,5R,6S,6aR)-5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-ylmethanesulfonate
• D-Glucofuranose, 1,2:5,6-bis-O-(1-methylethylidene)-, 3-methanesulfonate
• SCHEMBL5665101
• (3aR,5R,6S,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-yl methanesulfonate
• EINECS 226-675-3
• AI3-61546
• 3-O-Methylsulphonyl-1,2,5,6-di-O-isopropylidene-alpha-D-glucofuranose
• (3AR,5R,6S,6aR)-5-((R)-2,2-dimethyl-1,3-dioxolan-4-yl)-2,2-dimethyltetrahydrofuro[2,3-d][1,3]dioxol-6-yl methanesulfonate
• 5450-26-0
• DTXSID901145757
• MFCD09752163
• 1.2.5.6-Di-O-isopropylidene-3-O-methylsulfonyl-alpha-D-glucofuranose
• alpha-D-Glucofuranose, 1,2:5,6-bis-O-(1-methylethylidene)-, 3-methanesulfonate
• 1,2:5,6-Di-O-isopropylidene-3-O-methanesulfonyl-alpha-D-glucofuranose

• Inchi： 1S/C13H22O8S/c1-12(2)16-6-7(18-12)8-9(21-22(5,14)15)10-11(17-8)20-13(3,4)19-10/h7-11H,6H2,1-5H3/t7-,8-,9+,10-,11-/m1/s1
• InChI Key： CLCAOXSGSHWACR-KAMPLNKDSA-N
• SMILES： S(C)(=O)(=O)O[C@@H]1[C@@H]2[C@@H](OC(C)(C)O2)O[C@@H]1[C@H]1COC(C)(C)O1

Computed Properties

• Exact Mass: 338.10400
• Monoisotopic Mass: 338.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 89.5

Experimental Properties

• Color/Form: Off white powder
• Density: 1.36
• Melting Point: 79-81 ºC
• Boiling Point: 447.7 °C at 760 mmHg
• Flash Point: 224.5 °C
• Refractive Index: 1.52
• PSA: 97.90000
• LogP: 1.43990
• Specific Rotation: -30 º (c=2, MeOH)
• Solubility: Not determined

1,2:5,6-Di-O-isopropylidene-3-O-methanesulfonyl-a-D-glucofuranose Security Information

• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals